Cas no 870082-43-2 (1-(2,8-diazaspiro[4.5]dec-2-yl)ethanone)

• Product Name: 1-(2,8-diazaspiro[4.5]dec-2-yl)ethanone
• CAS No: 870082-43-2
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• MDL: MFCD13180672
• CID: 832157
• PubChem ID: 21060031
• Update Time: 2025-07-30

1-(2,8-diazaspiro[4.5]dec-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2,8-diazaspiro[4.5]dec-2-yl)-
• 1-(2,8-DIAZASPIRO[4.5]DEC-2-YL)-ETHANONE
• 1-(2,8-Diazaspiro[4.5]decan-2-yl)ethanone heMioxalte
• 1-(2,8-diazaspiro[4.5]dec-2-yl)ethanone
• VJB08243
• AS-65514
• W13959
• 1-(2,8-diazaspiro[4.5]decan-2-yl)ethanone
• AKOS005264619
• SB41713
• AM101419
• 1-{2,8-diazaspiro[4.5]decan-2-yl}ethan-1-one
• MFCD13180672
• CS-0000477
• 870082-43-2
• 1-(2,8-Diazaspiro[4.5]decan-2-yl)ethan-1-one
• SCHEMBL8170293
• BBIOBMZWYRYMPK-UHFFFAOYSA-N

• MDL： MFCD13180672
• Inchi： 1S/C10H18N2O/c1-9(13)12-7-4-10(8-12)2-5-11-6-3-10/h11H,2-8H2,1H3
• InChI Key： BBIOBMZWYRYMPK-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCC2(CCNCC2)C1

Computed Properties

• Exact Mass: 182.14200
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34000
• LogP: 0.87510

1-(2,8-diazaspiro[4.5]dec-2-yl)ethanone Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives